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Compound of Interest

Compound Name: Goserelin EP Impurity E
CAS No.: 147688-42-4
Cat. No.: B586828
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Goserelin EP Impurity E, a known related
substance of the gonadotropin-releasing hormone (GnRH) agonist, Goserelin. This document
outlines its chemical identity, analytical methodologies for its characterization, and the
biological context of the parent compound.

Core Data of Goserelin EP Impurity E

Goserelin EP Impurity E is identified as Goserelin-(1-8)-peptidyl-L-prolinohydrazide.[1][2][3][4]
Key quantitative data for this impurity are summarized in the table below.
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Identifier Value Source(s)
CAS Number 147688-42-4 [112][3][5]
Molecular Formula CssHs3N17013 [1112]14]
Molecular Weight 1226.4 g/mol [11[2]

] Goserelin-(1-8)-peptidyl-L-
Chemical Name ) ] [2][3][4]
prolinohydrazide

{Pyr}-His-Trp-Ser-Tyr-{d-
Sequence Ser(tBu)}-Leu-Arg-Pro- [5]
{NHNH2}

Analytical Characterization

The identification and quantification of Goserelin EP Impurity E, alongside other related
substances in Goserelin drug products, are critical for ensuring product quality and safety.
High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass
Spectrometry (LC-MS) are the primary analytical techniques employed for this purpose.

Experimental Protocol: HPLC-UV Analysis

This protocol is a representative method for the detection and quantification of Goserelin
impurities, adaptable for Goserelin EP Impurity E.

Objective: To separate and quantify Goserelin EP Impurity E in a Goserelin drug substance or
product.

Instrumentation:

e HPLC system with a UV detector

e Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 pum)
Reagents:

o Acetonitrile (HPLC grade)
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Phosphate buffer (pH 7.4)

Water (HPLC grade)

Goserelin Acetate reference standard

Goserelin EP Impurity E reference standard

Chromatographic Conditions:

Mobile Phase: Isocratic mixture of phosphate buffer (pH 7.4) and acetonitrile (70:30 v/v).

Flow Rate: 1.0 mL/min.

Column Temperature: 35°C.

Detection Wavelength: 220 nm.

Injection Volume: 20 pL.

Procedure:

o Standard Preparation: Prepare a stock solution of Goserelin Acetate and Goserelin EP
Impurity E reference standards in the mobile phase. Prepare a series of working standards
by diluting the stock solution to obtain a concentration range of 2.5 - 90 pg/mL.

o Sample Preparation: Dissolve a known quantity of the Goserelin sample in the mobile phase
to achieve a concentration within the calibration range.

e Analysis: Inject the standard and sample solutions into the HPLC system and record the
chromatograms.

o Quantification: Identify the peak corresponding to Goserelin EP Impurity E based on its
retention time relative to the reference standard. Calculate the concentration of the impurity
using the peak area and the calibration curve generated from the reference standards.

This method should be validated according to ICH guidelines for parameters such as
specificity, linearity, precision, accuracy, and robustness.
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Experimental Protocol: LC-MS/MS for Structural
Elucidation

For the definitive identification and structural confirmation of Goserelin EP Impurity E, LC-
MS/MS is the method of choice.

Objective: To confirm the identity of Goserelin EP Impurity E through mass-to-charge ratio

and fragmentation pattern analysis.
Instrumentation:
o LC-MS/MS system with an electrospray ionization (ESI) source.

Procedure:

Sample Preparation: Prepare the sample as described in the HPLC protocol.

LC Separation: Utilize an appropriate reversed-phase LC method to separate the impurity

from the main Goserelin peak and other impurities.

MS Detection: Operate the mass spectrometer in positive ion mode.

Data Analysis:
o Extract the ion chromatogram for the theoretical m/z of Goserelin EP Impurity E.
o Acquire the full scan mass spectrum to confirm the molecular weight.

o Perform tandem MS (MS/MS) on the parent ion to obtain a fragmentation pattern. This
pattern can be used to confirm the peptide sequence.

Formation and Degradation

Goserelin impurities can arise from the synthesis process or through degradation of the final
product.[3] Forced degradation studies under thermal, acidic, basic, oxidative, and photolytic
stress are essential to understand the degradation pathways.[1][6] The C-terminal
azaglycinamide residue in Goserelin is a potential site for degradation, leading to the formation
of impurities like Goserelin EP Impurity E through hydrolysis.[7]
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Caption: Logical workflow of Goserelin EP Impurity E formation.

Biological Context: Goserelin's Mechanism of

Action

Goserelin is a synthetic analog of gonadotropin-releasing hormone (GnRH).[2][8] Its
therapeutic effect is achieved through its interaction with GnRH receptors in the pituitary gland.

[2]14](8]
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Initially, Goserelin acts as a GnRH receptor agonist, leading to a transient increase in the
secretion of luteinizing hormone (LH) and follicle-stimulating hormone (FSH).[2][4][8] This can
cause a temporary surge in testosterone and estrogen levels. However, continuous
administration leads to the downregulation and desensitization of pituitary GnRH receptors.[2]
This results in a profound suppression of LH and FSH secretion, leading to a significant
reduction in testosterone and estrogen production, achieving a state of "medical castration”.[2]

[8]
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Caption: Signaling pathway of Goserelin's mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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